(S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine

• Molecular Formula: C11H15BrFN
• Molecular Weight: 260.15 g/mol
• IUPAC Name: (1S)-1-(5-bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine
• InChI: InChI=1S/C11H15BrFN/c1-11(2,3)10(14)8-6-7(12)4-5-9(8)13/h4-6,10H,14H2,1-3H3/t10-/m1/s1
• InChI Key: ORMNRRJJXDVSGR-SNVBAGLBSA-N
• Isomeric SMILES: CC(C)(C)[C@@H](C1=C(C=CC(=C1)Br)F)N
• Canonical SMILES: CC(C)(C)C(C1=C(C=CC(=C1)Br)F)N

Description

(S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine is a chiral amine compound characterized by the presence of a bromine and fluorine atom on a phenyl ring, along with a dimethylpropan-1-amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 5-bromo-2-fluorobenzene.

Substitution Reaction: The bromine and fluorine-substituted benzene undergoes a substitution reaction with a suitable amine precursor.

Chiral Resolution: The resulting product is then subjected to chiral resolution to obtain the (S)-enantiomer.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different amine derivatives.

Substitution: The bromine and fluorine atoms on the phenyl ring can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium iodide (NaI) and copper(I) iodide (CuI) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while substitution reactions can introduce various functional groups onto the phenyl ring.

Scientific Research Applications

(S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and receptor binding.

Industry: The compound can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of the bromine and fluorine atoms can influence the compound’s binding affinity and selectivity. The pathways involved may include inhibition or activation of specific biochemical processes, depending on the target.

Comparison with Similar Compounds

Similar Compounds

• (S)-(5-Bromo-2-fluorophenyl)(cyclopropyl)methanamine
• 2-Bromo-5-fluorobenzyl alcohol

Uniqueness

(S)-1-(5-Bromo-2-fluorophenyl)-2,2-dimethylpropan-1-amine is unique due to its specific structural features, such as the combination of bromine and fluorine atoms on the phenyl ring and the presence of a dimethylpropan-1-amine group